Cas no 2649059-04-9 (N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 2649059-04-9
• MF: C₉H₉FN₄O₂
• MW: 224.191764593124
• CID: 5930154
• PubChem ID: 165452497
• Update Time: 2025-06-11

N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine
• EN300-738568
• 2649059-04-9

• Inchi： 1S/C9H9FN4O2/c10-6-1-2-8(14(15)16)7(5-6)13-9-11-3-4-12-9/h1-2,5H,3-4H2,(H2,11,12,13)
• InChI Key： REVNCWHZVMDOQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NC1=NCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.07095370g/mol
• Monoisotopic Mass: 224.07095370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.2Ų

Additional information on N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine

Introduction to N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 2649059-04-9)

N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and medicinal research. This compound, identified by its CAS number 2649059-04-9, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The presence of both fluoro and nitro substituents in its molecular framework imparts distinct chemical reactivity, making it a valuable candidate for synthesizing novel bioactive molecules.

The N-(5-fluoro-2-nitrophenyl) moiety is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This feature is especially crucial in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The nitro group, on the other hand, contributes to the compound's reactivity and can be further functionalized to introduce additional pharmacological properties. Together, these substituents create a molecular scaffold that is both structurally interesting and pharmacologically promising.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine has emerged as a key intermediate in the synthesis of several lead compounds that exhibit potent activity against various diseases. Its imidazole core is a common structural motif in medicinal chemistry, known for its ability to interact with biological targets such as kinases and other enzymes. The amine functional group at the 2-position of the imidazole ring provides a site for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that derivatives of N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. These kinases play a pivotal role in cell proliferation and survival, making them attractive targets for anti-cancer therapy. Additionally, the compound's ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders as well.

The synthesis of N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the nitration of 5-fluorobenzene to introduce the nitro group at the desired position. Subsequent functional group transformations, such as condensation reactions with appropriate reagents, yield the imidazole derivative. The final step involves selective amination to install the amine group at the 2-position of the imidazole ring. This multi-step synthesis underscores the compound's feasibility for large-scale production and further chemical manipulation.

The pharmacological properties of N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine have been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits significant inhibitory activity against several kinases relevant to cancer progression. Its ability to bind tightly to these targets without causing off-target effects makes it an attractive candidate for further development into a clinical drug. Moreover, its favorable pharmacokinetic profile suggests that it could be administered orally or via other non-invasive routes, enhancing patient compliance.

The growing interest in fluorinated compounds has also led to innovative synthetic strategies aimed at optimizing their pharmaceutical properties. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into complex molecular frameworks with high precision. These methods not only improve yield but also allow for greater control over regioselectivity during synthesis. As a result, N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine continues to be explored as a building block for novel therapeutics.

In conclusion, N-(5-fluoro-2-nitrophenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS No. 2649059-04-9)